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Compound of Interest

Compound Name: KR31173

CAS No.: 260554-07-2

Cat. No.: B15572559

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biodistribution of KR31173, a

potent and selective angiotensin II subtype 1 (AT1) receptor antagonist, in various animal

models. The data presented here is crucial for understanding the pharmacokinetic profile of this

compound and its potential as a therapeutic agent and an imaging tool.

Quantitative Biodistribution Data
The biodistribution of KR31173, radiolabeled with carbon-11 ([11C]KR31173), has been

investigated in mice, dogs, and baboons. The following tables summarize the quantitative data

from these studies, showcasing the tissue distribution of the compound.

Table 1: Ex Vivo Biodistribution of [11C]KR31173 in Mice
This table presents the tissue concentration of [11C]KR31173 in various organs of mice 60

minutes after intravenous injection. The data is expressed as the percentage of the injected

dose per gram of tissue (%ID/g).
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Organ Mean %ID/g (± SD)

Adrenals 27.3 ± 6.4

Kidneys 11.3 ± 1.0

Liver 8.9 ± 0.6

Lungs 5.75 ± 0.5

Heart 2.5 ± 0.4

Data sourced from ex vivo biodistribution studies in mice[1].

Table 2: In Vivo Tissue Concentration of [11C]KR31173
in Dogs and Baboons
This table shows the tissue concentration of [11C]KR31173 in the renal cortex of dogs and a

baboon, as determined by PET imaging.

Animal Model Tissue
Time Post-
Injection

Tissue
Concentration

Specific
Binding Rate

Dog Renal Cortex 75-95 min 63 nCi/mL/mCi 95%

Baboon Renal Cortex 55-75 min 345 nCi/mL/mCi 81%

Data sourced from PET imaging studies in dogs and a baboon[1][2].

Experimental Protocols
A detailed understanding of the experimental methodology is essential for interpreting the

biodistribution data. The following section outlines the protocol used for the ex vivo

biodistribution studies in mice.

Ex Vivo Biodistribution Study in Mice
Animal Model: The studies utilized mice as the animal model.
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Radiotracer Administration: A saline solution containing [11C]KR31173 was administered via

intravenous injection into the femoral vein.

Antagonist Pretreatment (for specific binding assessment): To determine the specificity of

[11C]KR31173 binding to the AT1 receptor, a group of mice was pretreated with SK-1080,

another potent AT1 receptor antagonist (2 mg/kg), prior to the radiotracer injection.

Sacrifice and Tissue Collection: The mice were sacrificed by cervical dislocation at 60

minutes post-injection of the radioligand.

Organ Harvesting and Radioactivity Measurement: Various organs of interest, including the

adrenals, kidneys, liver, lungs, and heart, were removed and weighed. The radioactivity in

each organ was measured using a gamma counter.

Data Analysis: The percentage of the injected dose per gram of tissue (%ID/g) was

calculated by comparing the tissue radioactivity counts to the counts of a diluted standard of

the initial injected dose.

Visualizations: Workflows and Signaling Pathways
Visual diagrams are provided to illustrate the experimental workflow and the biological context

of KR31173's action.
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Ex Vivo Biodistribution Experimental Workflow
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Mechanism of KR31173 Action
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Angiotensin II Type 1 Receptor Signaling Pathway and KR31173 Inhibition
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Summary and Conclusion
The biodistribution studies of [11C]KR31173 reveal high uptake in organs known to have a

high density of AT1 receptors, such as the adrenal glands and kidneys.[1] The specific binding

in these tissues was confirmed through pretreatment with an AT1 receptor antagonist.[1] These

findings are consistent across multiple species, including mice, dogs, and baboons, suggesting

that [11C]KR31173 is a promising radioligand for imaging the AT1 receptor.[1][2] The detailed

experimental protocols and visualized workflows provided in this guide offer a clear framework

for researchers aiming to replicate or build upon these studies. The data strongly supports the

use of KR31173 in further preclinical and potentially clinical research involving the angiotensin

system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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